6-Methoxy-2,4-bis(trichloromethyl)-2H,4H-1,3-benzodioxine

• CAS RN: 61720-07-8
• Molecular Formula: C11H8Cl6O3
• Molecular Weight: 400.9 g/mol
• IUPAC Name: 6-methoxy-2,4-bis(trichloromethyl)-4H-1,3-benzodioxine
• InChI: InChI=1S/C11H8Cl6O3/c1-18-5-2-3-7-6(4-5)8(10(12,13)14)20-9(19-7)11(15,16)17/h2-4,8-9H,1H3
• InChI Key: KZHOBPMAAOZFRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(OC2C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Description

6-Methoxy-2,4-bis(trichloromethyl)-2H,4H-1,3-benzodioxine is a useful research compound. Its molecular formula is C11H8Cl6O3 and its molecular weight is 400.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium hydroxide (0.52 g.) in ethanol (50 ml.) was added dropwise to a stirred solution of 6-hydroxy-2,4-bis(trichloromethyl)benzo[1,3]dioxin (5 g.) in ethanol (100 ml.) and the resulting solution was stirred for 15 minutes. Methyl iodide (1.7 ml.) was then added, the reaction mixture was warmed on a steam bath for 1 hour, and evaporated to dryness under reduced pressure, and the oily residue was triturated with diethyl ether and filtered to remove sodium iodide. The filtrate was chromatographed on silica (Kieselgel 60; 200 g.) and the product was crystallised from ethanol to give 6-methoxy-2,4-bis(trichloromethyl)benzo[1,3]dioxin, m.p. 105°-107° C.